6-[2-(4-Chlorophenyl)ethoxy]pyridin-3-amine

• CAS No.: 88184-07-0
• Molecular Formula: C13H13ClN2O
• Molecular Weight: 248.71 g/mol
• IUPAC Name: 6-[2-(4-chlorophenyl)ethoxy]pyridin-3-amine
• InChI: InChI=1S/C13H13ClN2O/c14-11-3-1-10(2-4-11)7-8-17-13-6-5-12(15)9-16-13/h1-6,9H,7-8,15H2
• InChI Key: LMEZYTHLGOEBEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCOC2=NC=C(C=C2)N)Cl

Description

6-[2-(4-Chlorophenyl)ethoxy]pyridin-3-amine is a useful research compound. Its molecular formula is C13H13ClN2O and its molecular weight is 248.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(4-chlorophenethoxy)-5-nitropyridine (1 g), ammonium chloride (1.9 g), ethanol (40 ml) and water (20 ml) is heated to 70° and then iron powder (1 g), under nitrogen, is added in small portions over about 15 minutes. Heating is continued about 2 hours after the addition of iron is complete. The reaction is cooled and stripped. The residue is taken up in ether, washed with water, dried and solvent evaporated to give 5-amino-2-(4-chlorophenethoxy)pyridine.